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Compound of Interest

Compound Name: (S)-N-Demethyl Dapoxetine

CAS No.: 1202160-36-8

Cat. No.: B1147384

Get Quote

Introduction
(S)-N-Demethyl Dapoxetine is the primary active metabolite of Dapoxetine, a selective

serotonin reuptake inhibitor (SSRI) utilized in the treatment of premature ejaculation.[1] The

metabolic fate of a drug is of critical importance in pharmaceutical development, as metabolites

can exhibit their own pharmacological activity or potential toxicity.[2] Understanding the

chemical structure and fragmentation behavior of these metabolites is fundamental for

developing robust bioanalytical methods for pharmacokinetic, pharmacodynamic, and

toxicological studies. This application note provides a detailed guide to the interpretation of the

mass fragmentation pattern of (S)-N-Demethyl Dapoxetine, offering insights into its structural

elucidation via tandem mass spectrometry (MS/MS). Furthermore, a comprehensive, field-

proven protocol for its analysis using Liquid Chromatography with tandem mass spectrometry

(LC-MS/MS) is presented.
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(S)-N-Demethyl Dapoxetine, also known as N-desmethyldapoxetine, is formed through the N-

demethylation of the parent drug, Dapoxetine.[1] This metabolic conversion is primarily

mediated by cytochrome P450 enzymes in the liver.[1] The key structural difference from

Dapoxetine is the removal of one methyl group from the tertiary amine, resulting in a secondary

amine. This seemingly minor alteration can influence the compound's polarity, basicity, and,

consequently, its chromatographic retention and mass spectrometric fragmentation.

Property (S)-N-Demethyl Dapoxetine

Molecular Formula C₂₀H₂₁NO

Molecular Weight 291.39 g/mol

IUPAC Name
(S)-N-methyl-3-(naphthalen-1-yloxy)-1-

phenylpropan-1-amine

Mass Spectrometric Fragmentation Analysis
The interpretation of mass spectra is a cornerstone of chemical analysis, providing a molecular

fingerprint that can be used for identification and structural elucidation.[3] In the context of drug

metabolism, tandem mass spectrometry (MS/MS) is an indispensable tool for characterizing

metabolites. The following section details the fragmentation pattern of (S)-N-Demethyl
Dapoxetine observed under positive ion electrospray ionization (ESI+).

Precursor Ion Selection
In positive ion mode ESI, (S)-N-Demethyl Dapoxetine readily forms a protonated molecule,

[M+H]⁺. Given its molecular weight of 291.39, the precursor ion selected for MS/MS analysis is

typically m/z 292.2.

Proposed Fragmentation Pathway
Upon collisional activation in the mass spectrometer, the protonated (S)-N-Demethyl
Dapoxetine undergoes a series of characteristic fragmentation reactions. The proposed

fragmentation pathway is illustrated below, followed by a detailed explanation of the formation

of major product ions.
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Caption: Proposed fragmentation pathway of (S)-N-Demethyl Dapoxetine.

Mechanistic Interpretation of Key Fragments:

m/z 261.1: This prominent fragment is formed via the neutral loss of methylamine (CH₅N)

from the precursor ion. This is a characteristic fragmentation for secondary amines, involving

the cleavage of the C-N bond.

m/z 183.1, 157.1, and 129.1: These ions arise from the subsequent fragmentation of the m/z

261.1 ion. The gradual degradation of the alkoxy chain leads to the formation of these

smaller fragments, with m/z 129.1 representing the stable naphthalene moiety.

m/z 117.1: This fragment corresponds to the phenylpropylamine portion of the molecule,

resulting from the cleavage of the ether bond. Its presence is a strong indicator of the core

structure of the analyte.

The fragmentation pattern of (S)-N-Demethyl Dapoxetine is consistent with that of other N-

dealkylated metabolites, with the initial loss of the amine group being a dominant pathway. The

presence of the naphthalene and phenylpropylamine fragments provides high confidence in the

identification of this metabolite.
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The following protocol provides a robust and reliable method for the quantification of (S)-N-
Demethyl Dapoxetine in biological matrices, such as human plasma. This method is based on

established protocols for Dapoxetine and its metabolites.[4]

Sample Preparation: Protein Precipitation
Protein precipitation is a simple and effective method for removing the bulk of proteins from

plasma samples, which can interfere with the LC-MS/MS analysis.

Materials:

Human plasma samples

(S)-N-Demethyl Dapoxetine analytical standard

Dapoxetine-d7 (or other suitable deuterated internal standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Microcentrifuge tubes (1.5 mL)

Vortex mixer

Centrifuge

Procedure:

Spike 100 µL of blank human plasma with the appropriate concentration of (S)-N-Demethyl
Dapoxetine standard and a fixed concentration of the internal standard. For unknown

samples, use 100 µL of the sample.

Add 300 µL of ice-cold acetonitrile to each tube.

Vortex vigorously for 1 minute to ensure complete protein precipitation.
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Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Liquid Chromatography
The chromatographic separation is crucial for resolving (S)-N-Demethyl Dapoxetine from

other metabolites and endogenous plasma components. A reversed-phase C18 column is well-

suited for this purpose.

Parameter Recommended Condition

Column C18, 2.1 x 50 mm, 1.8 µm

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Gradient
5% B to 95% B in 5 min, hold for 2 min, re-

equilibrate for 3 min

Tandem Mass Spectrometry
The mass spectrometer should be operated in positive ion electrospray ionization mode with

Multiple Reaction Monitoring (MRM) for optimal sensitivity and selectivity.
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Parameter Recommended Setting

Ionization Mode ESI+

Capillary Voltage 3.5 kV

Source Temperature 150°C

Desolvation Temperature 400°C

Cone Gas Flow 50 L/hr

Desolvation Gas Flow 800 L/hr

Collision Gas Argon

MRM Transitions:

Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

(S)-N-Demethyl

Dapoxetine
292.2 261.1 15

(S)-N-Demethyl

Dapoxetine
292.2 117.1 25

Dapoxetine-d7 (IS) 313.2 164.2 20

Note: Collision energies should be optimized for the specific instrument being used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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